Cas no 1190014-62-0 (Zolpidem-d6 6-Carboxylic Acid)

• Product Name: Zolpidem-d6 6-Carboxylic Acid
• CAS No: 1190014-62-0
• MF: C₁₉H₁₉N₃O₃
• MW: 343.409434556961
• CID: 1060313
• PubChem ID: 46783280
• Update Time: 2025-11-02

Zolpidem-d6 6-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Zolpidem-d6 6-Carboxylic Acid
• 3-[2-[bis(trideuteriomethyl)amino]-2-oxoethyl]-2-(4-methylphenyl)imidazo[1,2-a]pyridine-6-carboxylic acid
• Zolpidem-d6 6-Carbox
• SL 84.0853-d6
• 3-(2-{Bis[(~2~H_3_)methyl]amino}-2-oxoethyl)-2-(4-methylphenyl)imidazo[1,2-a]pyridine-6-carboxylic acid
• DTXSID50676198
• 1190014-62-0

• Inchi： 1S/C19H19N3O3/c1-12-4-6-13(7-5-12)18-15(10-17(23)21(2)3)22-11-14(19(24)25)8-9-16(22)20-18/h4-9,11H,10H2,1-3H3,(H,24,25)/i2D3,3D3
• InChI Key： RFUGIBAONXDHRM-XERRXZQWSA-N
• SMILES： O=C(CC1=C(C2C=CC(C)=CC=2)N=C2C=CC(C(=O)O)=CN12)N(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 343.18000
• Monoisotopic Mass: 343.18030195g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Melting Point: 158-161°C
• PSA: 74.91000
• LogP: 2.63860

Additional information on Zolpidem-d6 6-Carboxylic Acid

Zolpidem-d6 6-Carboxylic Acid (CAS No. 1190014-62-0): A Comprehensive Overview

Zolpidem-d6 6-Carboxylic Acid (CAS No. 1190014-62-0) is a deuterated analog of zolpidem, a well-known compound in the field of pharmaceutical research. This deuterium-labeled derivative is particularly valuable in metabolic studies, drug development, and analytical chemistry. The incorporation of six deuterium atoms enhances its utility as an internal standard in mass spectrometry, ensuring accurate quantification in complex biological matrices.

The growing demand for deuterated compounds like Zolpidem-d6 6-Carboxylic Acid reflects the increasing focus on precision medicine and personalized therapeutics. Researchers are leveraging such compounds to study drug metabolism, pharmacokinetics, and potential drug-drug interactions. With the rise of AI-driven drug discovery and high-throughput screening, the role of labeled analogs has become indispensable in modern pharmaceutical research.

One of the key applications of Zolpidem-d6 6-Carboxylic Acid is in LC-MS/MS (liquid chromatography-tandem mass spectrometry) analysis. This technique is widely used in clinical laboratories for therapeutic drug monitoring and forensic toxicology. The deuterated version minimizes matrix effects and improves assay reproducibility, addressing common challenges in bioanalytical method validation.

Recent advancements in isotope labeling techniques have further expanded the utility of compounds like Zolpidem-d6 6-Carboxylic Acid. Pharmaceutical companies are increasingly adopting these standards to comply with stringent regulatory requirements from agencies such as the FDA and EMA. The compound's stability and well-characterized properties make it ideal for good laboratory practice (GLP) studies.

The synthesis of Zolpidem-d6 6-Carboxylic Acid involves sophisticated organic chemistry techniques, including selective deuteration at specific molecular positions. This process requires specialized expertise in isotope chemistry and access to high-quality deuterium sources. The final product typically undergoes rigorous quality control, including NMR spectroscopy and HPLC purity analysis, to ensure isotopic enrichment and chemical purity.

From a market perspective, the demand for deuterated pharmaceutical standards is projected to grow significantly in the coming years. This trend is driven by the expansion of contract research organizations (CROs) and the increasing outsourcing of analytical services. Zolpidem-d6 6-Carboxylic Acid represents a niche but crucial segment of this market, serving both academic researchers and industrial laboratories.

Storage and handling of Zolpidem-d6 6-Carboxylic Acid require standard laboratory precautions for sensitive organic compounds. While not classified as hazardous under normal conditions, proper storage at controlled temperatures (-20°C) is recommended to maintain stability. The compound is typically supplied as a lyophilized powder or in solution, with careful attention to chemical stability and shelf life considerations.

In the context of current research trends, Zolpidem-d6 6-Carboxylic Acid is particularly relevant to studies investigating sleep disorder medications and their metabolites. With growing public interest in sleep health and circadian rhythm research, this compound serves as an important tool for understanding drug metabolism pathways and developing improved therapeutic agents.

The analytical applications of Zolpidem-d6 6-Carboxylic Acid extend beyond pharmaceutical research. Environmental scientists are increasingly using such standards for wastewater analysis to track pharmaceutical pollutants. This application aligns with global concerns about emerging contaminants and their impact on ecosystems, making the compound relevant to environmental monitoring programs.

Quality assurance of Zolpidem-d6 6-Carboxylic Acid involves comprehensive characterization using advanced techniques. High-resolution mass spectrometry confirms the molecular weight and deuteration pattern, while chromatographic methods verify purity. These quality control measures are essential for researchers who rely on precise measurements in their quantitative analyses.

From a regulatory standpoint, Zolpidem-d6 6-Carboxylic Acid is primarily used for research purposes and is not intended for diagnostic or therapeutic use. Researchers working with this compound should be aware of relevant laboratory safety protocols and ethical guidelines governing pharmaceutical research. Proper documentation and chain-of-custody procedures are particularly important for studies that may lead to regulatory submissions.

The future development of Zolpidem-d6 6-Carboxylic Acid and similar compounds will likely be influenced by advancements in analytical instrumentation and computational chemistry. As mass spectrometers become more sensitive and software tools more sophisticated, the demand for high-quality isotopic standards will continue to grow. This positions deuterated analogs as essential components of the modern research toolkit.

In summary, Zolpidem-d6 6-Carboxylic Acid (CAS No. 1190014-62-0) represents a specialized but increasingly important tool in pharmaceutical and analytical research. Its applications span from basic drug metabolism studies to cutting-edge precision medicine approaches. As the scientific community continues to emphasize data reproducibility and method validation, the role of such well-characterized reference standards will only become more prominent in research laboratories worldwide.